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Introduction
PSI-353661 is a phosphoramidate prodrug of 2'-deoxy-2'-α-fluoro-2'-β-C-methylguanosine-5'-

monophosphate, which demonstrates potent and selective inhibition of the hepatitis C virus

(HCV) NS5B RNA-dependent RNA polymerase.[1][2] These application notes provide a

comprehensive overview and detailed protocols for the utilization of PSI-353661 in HCV

replicon assays, a fundamental tool for the evaluation of anti-HCV compounds.

Mechanism of Action
PSI-353661 is intracellularly metabolized to its active 5'-triphosphate form, PSI-352666.[1][3]

This active metabolite acts as an alternative substrate for the viral NS5B polymerase, leading

to chain termination and inhibition of HCV RNA replication.[1] The metabolic activation pathway

involves several enzymatic steps, including hydrolysis by cathepsin A and carboxylesterase 1,

followed by the action of HINT1 and adenosine deaminase-like protein 1, and subsequent

phosphorylations by guanylate kinase and nucleoside diphosphate kinase to form the active

triphosphate.[2]
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Activity and Resistance Profile
PSI-353661 exhibits potent activity against multiple HCV genotypes, including 1a, 1b, and 2a.

[2][4] A key advantage of PSI-353661 is its activity against replicons harboring the S282T

substitution in NS5B, a mutation that confers resistance to other 2'-substituted nucleoside

analogs.[1][4]

In vitro resistance selection studies have shown that the development of high-level resistance

to PSI-353661 is challenging and requires a combination of multiple mutations in the NS5B

polymerase.[1] For genotype 2a replicons, a combination of three amino acid changes

(S15G/C223H/V321I) was necessary to confer significant resistance.[1][3] Notably, single

amino acid changes were insufficient to significantly reduce the activity of the compound.[1] No

cross-resistance has been observed with other classes of HCV inhibitors.[1][3]

Data Presentation
Table 1: In Vitro Activity of PSI-353661 against HCV
Replicons

HCV Genotype/Replicon EC50 (nM) Reference

Genotype 1b 3.0 ± 1.4 [3]

Genotype 1a (H77) Potent activity reported [4]

Genotype 2a (J6/JFH-1) Potent activity reported [4]

S282T Mutant Replicon Fully active [1][4]

Table 2: Resistance Profile of PSI-353661 in Genotype 2a
JFH-1 Replicons

NS5B Mutation(s)
EC50 Fold Change (vs.
Wild-Type)

Reference

Single mutations (e.g., S15G,

C223H, V321I)
Not significant [1]

Triple mutation

(S15G/C223H/V321I)
9.9 - 16.5 [3][5]
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Experimental Protocols
Protocol 1: HCV Replicon Assay for EC50 Determination
of PSI-353661
This protocol describes a general method for determining the 50% effective concentration

(EC50) of PSI-353661 in a stable HCV replicon cell line.

Materials:

HCV replicon-containing cell line (e.g., Huh-7 cells harboring a genotype 1b or 2a

subgenomic replicon with a luciferase reporter gene)

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

G418 (Geneticin)

PSI-353661

Dimethyl sulfoxide (DMSO)

96-well cell culture plates

Luciferase assay reagent

Luminometer

Procedure:

Cell Culture: Maintain the HCV replicon cell line in DMEM supplemented with 10% FBS, 1%

Penicillin-Streptomycin, and an appropriate concentration of G418 to maintain the replicon.

[3]
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Cell Plating: Seed the replicon cells into 96-well plates at a density that will ensure they

remain in the exponential growth phase for the duration of the experiment.

Compound Preparation: Prepare a serial dilution of PSI-353661 in DMSO. Further dilute

these stock solutions in cell culture medium to achieve the final desired concentrations. The

final DMSO concentration should be kept constant across all wells and should not exceed

0.5%.

Treatment: After allowing the cells to adhere overnight, replace the culture medium with the

medium containing the various concentrations of PSI-353661. Include a "no-drug" control

(medium with DMSO only).

Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

Luciferase Assay: After the incubation period, lyse the cells and measure the luciferase

activity according to the manufacturer's instructions for the luciferase assay reagent.

Data Analysis: Plot the luciferase activity against the logarithm of the PSI-353661
concentration. Use a non-linear regression analysis to fit a dose-response curve and

calculate the EC50 value.

Protocol 2: In Vitro Resistance Selection for PSI-353661
This protocol outlines a method for selecting for HCV replicon variants with reduced

susceptibility to PSI-353661.

Materials:

HCV replicon-containing cell line

Complete cell culture medium with G418

PSI-353661

DMSO

Cell culture flasks
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RNA extraction kit

RT-PCR reagents

DNA sequencing reagents and access to a sequencer

Procedure:

Initial Culture: Culture the HCV replicon cells in the presence of G418 and a starting

concentration of PSI-353661, typically at or near the EC50 value.[3] Maintain a parallel

culture with DMSO as a no-drug control.[3]

Dose Escalation: Gradually increase the concentration of PSI-353661 in the culture medium

as the cells begin to grow and tolerate the compound. Passage the cells as they reach

confluence.

Monitoring: At various passages, test the sensitivity of the selected cell population to PSI-
353661 using the EC50 determination protocol described above to monitor for shifts in

susceptibility.[3]

RNA Extraction and Sequencing: Once a significant shift in EC50 is observed, extract total

RNA from the resistant cell population.

RT-PCR and Sequencing: Perform RT-PCR to amplify the NS5B coding region of the HCV

replicon. Sequence the resulting PCR products to identify mutations associated with the

resistant phenotype.

Phenotypic Confirmation: To confirm that the identified mutations are responsible for the

resistance, introduce them into a wild-type replicon construct using site-directed

mutagenesis and perform a transient replication assay to determine the EC50 of PSI-353661
against the mutant replicons.[3]
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Caption: Metabolic activation pathway of PSI-353661.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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